3-(2-fluorophenyl)[1,2,3]triazolo[1,5-a]quinazolin-5(4H)-one

• Molecular Formula: C15H9FN4O
• Molecular Weight: 280.26 g/mol
• IUPAC Name: 3-(2-fluorophenyl)-1H-triazolo[1,5-a]quinazolin-5-one
• InChI: InChI=1S/C15H9FN4O/c16-11-7-3-1-5-9(11)13-14-17-15(21)10-6-2-4-8-12(10)20(14)19-18-13/h1-8,19H
• InChI Key: QUEMYIDAYZMJLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N=C3N2NN=C3C4=CC=CC=C4F

Description

3-(2-fluorophenyl)[1,2,3]triazolo[1,5-a]quinazolin-5(4H)-one is a useful research compound. Its molecular formula is C15H9FN4O and its molecular weight is 280.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium (0.55 g, 24 mmol) was dissolved in dry ethanol (25 ml) at room temperature under nitrogen. 2-Fluorophenylacetonitrile (1.9 ml, 15 mmol) was added and the orange solution was stirred for 15 min, followed by dropwise addition of a solution of 2-azidobenzoic acid (1.97 g, 12.1 mmol) in diy ethanol (20 ml). The thick, white gel was stirred at room temperature for 45 min then refluxed for 18 h. Solvent was removed by evaporation and water (40 ml) was added. The yellow suspension was acidified with aqueous citric acid (1 M). The precipitate was collected, washed with water and dried in vacuo at room temperature to give 3-(2-fluorophenyl)-1,2,3-triazolo[1,5-α]quinazolin-5-one (3.38 g, 100%) as an off-white powder, m.p. 238-241° C. (DMF). Found: C, 64.33; H, 3.06; N, 20.29. C15H9FN4O requires C, 64.28; H, 3.24; N, 19.99%. δH (360 MHz; DMSO) 7.33-7.38 (2H, m), 7.46-7.55 (1H, m), 7.69-7.73 (2H, m), 8.02 (1H, ddd, J=9, 9 and 1), 8.24 (1H, dd, J=8 and 1), 8.38 (1H, d, J=8) and 12.40 (1H, br s); m/z (ES+) 821 (M+H+).